Cas no 934263-64-6 (N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide)

N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide structure
934263-64-6 structure
Product Name:N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide
CAS No:934263-64-6
MF:C28H40FN3O5SSi
MW:577.783210754395
CID:5672443
Update Time:2024-02-02

N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide
    • Inchi： 1S/C28H40FN3O5SSi/c1-18(2)25-23(15-14-21-16-22(17-24(33)36-21)37-39(8,9)28(3,4)5)26(19-10-12-20(29)13-11-19)31-27(30-25)32(6)38(7,34)35/h10-15,18,21-22H,16-17H2,1-9H3/b15-14+/t21-,22-/m1/s1
    • InChI Key： WZGPIBBCDYPFDI-UQECUQMJSA-N
    • SMILES： CS(N(C1=NC(C(C)C)=C(/C=C/[C@H]2OC(=O)C[C@H](O[Si](C(C)(C)C)(C)C)C2)C(C2=CC=C(F)C=C2)=N1)C)(=O)=O

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 118 °C
  • Boiling Point: 679.7±65.0 °C(Predicted)
  • pka: -0.45±0.10(Predicted)

N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide Production Method

Production Method 1

885477-83-8 885477-83-8
934263-64-6 934263-64-6
953776-62-0 953776-62-0
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  45 min, -42 °C; -42 °C → -82 °C
1.2 Solvents: Tetrahydrofuran ;  30 min, -82 °C; -82 °C → -53 °C; 6 h, -58 - -53 °C; -53 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  10 min, 10 °C
Reference
Process for preparation of key intermediates for synthesis of rosuvastatin
, World Intellectual Property Organization, , ,

N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide Raw materials

N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide Preparation Products

N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide Related Literature

934263-64-6 (N-[5-[(1E)-2-[(2S,4R)-4-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]tetrahydro-6-oxo-2H-pyran-2-yl]ethenyl]-4-(4-fluorophenyl)-6-(1-methylethyl)-2-pyrimidinyl]-N-methylmethanesulfonamide) Related Products

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